Cas no 916420-90-1 (4-Methoxy-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 4-Methoxy-2-(trifluoromethyl)phenylacetic acid
• CAS No: 916420-90-1
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD09025408
• CID: 3161451
• PubChem ID: 46737575
• Update Time: 2025-11-02

4-Methoxy-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethyl)phenylacetic acid

• MDL： MFCD09025408
• Inchi： 1S/C10H9F3O3/c1-16-7-3-2-6(4-9(14)15)8(5-7)10(11,12)13/h2-3,5H,4H2,1H3,(H,14,15)
• InChI Key： ZAOJHEOIUQVOEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Methoxy-2-(trifluoromethyl)phenylacetic acid

4-Methoxy-2-(trifluoromethyl)phenylacetic Acid (CAS No. 916420-90-1): A Comprehensive Overview

4-Methoxy-2-(trifluoromethyl)phenylacetic acid (CAS No. 916420-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, C10H9F3O3, combines aromaticity with electron-withdrawing and electron-donating substituents, making it a valuable building block in modern synthetic chemistry.

The growing interest in 4-Methoxy-2-(trifluoromethyl)phenylacetic acid derivatives stems from their potential applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Recent studies highlight its role as a precursor for trifluoromethyl-containing pharmaceuticals, a class of compounds that has seen increased demand due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in particular has become a hot topic in medicinal chemistry, as it often improves a drug's lipophilicity and binding affinity to target proteins.

From a synthetic chemistry perspective, CAS 916420-90-1 offers several advantages. The compound's methoxy group provides stability to the aromatic ring while allowing for further functionalization, making it ideal for multi-step synthesis. Researchers have successfully utilized this compound in palladium-catalyzed coupling reactions, demonstrating its versatility in creating complex molecular architectures. These properties align perfectly with current trends in green chemistry and atom economy, as the compound enables efficient synthetic routes with minimal waste generation.

The pharmaceutical industry has shown particular interest in 4-Methoxy-2-(trifluoromethyl)phenyl building blocks due to their potential in CNS drug development. The compound's ability to cross the blood-brain barrier, combined with the metabolic stability imparted by the trifluoromethyl moiety, makes it valuable for neurological target exploration. Recent patent literature reveals growing applications in treatments for neurodegenerative diseases, a field that has seen increased research funding and public attention.

In agrochemical applications, derivatives of 4-Methoxy-2-(trifluoromethyl)phenylacetic acid have demonstrated promising activity as plant growth regulators and pest control agents. The trifluoromethyl phenylacetic acid structure appears to interact with specific enzyme systems in plants and insects, offering potential for developing next-generation crop protection products. This aligns with current agricultural trends toward more selective and environmentally friendly pesticides.

The commercial availability of CAS 916420-90-1 has expanded significantly in recent years, with global suppliers offering various purity grades to meet research and industrial demands. Market analysis indicates steady growth in the fluorinated aromatic compounds sector, driven by pharmaceutical innovation and specialty chemical applications. Quality control specifications typically emphasize purity levels >98%, with particular attention to residual solvent content and heavy metal contamination.

From a regulatory standpoint, 4-Methoxy-2-(trifluoromethyl)phenylacetic acid is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should consult local regulations when considering large-scale applications. The compound's safety profile suggests moderate toxicity typical of aromatic carboxylic acids, requiring standard laboratory precautions during handling.

Future research directions for 916420-90-1 include exploration of its enantiomeric forms and development of more efficient synthetic protocols. The growing demand for chiral pharmaceuticals has spurred interest in resolving the compound's stereoisomers, while continuous flow chemistry approaches offer potential for scalable production. These developments reflect broader industry trends toward precision medicine and sustainable manufacturing processes.

Analytical characterization of 4-Methoxy-2-(trifluoromethyl)phenylacetic acid typically involves HPLC for purity assessment, complemented by NMR and mass spectrometry for structural confirmation. The compound's distinct 19F NMR signal provides a convenient analytical handle, while its UV absorption characteristics facilitate detection in chromatographic systems. These analytical features contribute to its popularity in method development and quality control applications.

Storage and handling recommendations for CAS 916420-90-1 suggest protection from moisture and storage at room temperature in well-sealed containers. The compound demonstrates good stability under these conditions, though prolonged exposure to strong acids or bases should be avoided. These practical considerations are particularly relevant for industrial users and formulation scientists working with this material.

The intellectual property landscape surrounding 4-Methoxy-2-(trifluoromethyl)phenylacetic acid derivatives has become increasingly active, with numerous patents filed in recent years covering synthetic methods and specific applications. This patent activity reflects the compound's growing importance in specialty chemistry and its potential for value-added derivatives. Companies investing in this chemical space often focus on developing proprietary synthetic routes or novel applications in life sciences.

Environmental fate studies of trifluoromethyl aromatic compounds suggest that proper waste management protocols should be followed, though the compound is not classified as a persistent environmental pollutant. Biodegradation studies indicate moderate breakdown rates under aerobic conditions, consistent with similar fluorinated aromatics. These environmental considerations are becoming increasingly important in chemical selection for industrial applications.

In conclusion, 4-Methoxy-2-(trifluoromethyl)phenylacetic acid (CAS No. 916420-90-1) represents a strategically important chemical building block with diverse applications across multiple industries. Its unique combination of structural features, synthetic versatility, and biological relevance positions it as a compound of continuing interest in academic and industrial research. As the demand for fluorinated pharmaceuticals and specialty chemicals grows, this compound is likely to maintain its significance in chemical innovation and product development.